Cas no 162701-90-8 (Acetamide, N-(4-cyano-3-methyl-5-isoxazolyl)- (9CI))

• Product Name: Acetamide, N-(4-cyano-3-methyl-5-isoxazolyl)- (9CI)
• CAS No: 162701-90-8
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 904707
• PubChem ID: 45099279
• Update Time: 2025-04-19

Acetamide, N-(4-cyano-3-methyl-5-isoxazolyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-cyano-3-methyl-5-isoxazolyl)- (9CI)
• 162701-90-8
• ACETAMIDE,N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)-

• Inchi： 1S/C7H7N3O2/c1-4-6(3-8)7(12-10-4)9-5(2)11/h1-2H3,(H,9,11)
• InChI Key： XNLFWQIUOGAYCP-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C)=N1)NC(C)=O

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 78.92